Cas no 54895-01-1 (Benzene, 1-chloro-4-[1-[(chloromethyl)thio]-1-methylethyl]-)

Benzene, 1-chloro-4-[1-[(chloromethyl)thio]-1-methylethyl]- structure
54895-01-1 structure
Product Name:Benzene, 1-chloro-4-[1-[(chloromethyl)thio]-1-methylethyl]-
CAS No:54895-01-1
MF:C10H12Cl2S
MW:235.173279762268
CID:353360
PubChem ID:21489053
Update Time:2025-04-19

Benzene, 1-chloro-4-[1-[(chloromethyl)thio]-1-methylethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-4-[1-[(chloromethyl)thio]-1-methylethyl]-
    • 1-chloro-4-[2-(chloromethylsulfanyl)propan-2-yl]benzene
    • 1-Chloro-4-{2-[(chloromethyl)sulfanyl]propan-2-yl}benzene
    • chloromethyl p-chloro-alpha,alpha-dimethyl- benzyl sulfide
    • DTXSID70614719
    • 54895-01-1
    • SCHEMBL11786418
    • AVJKJQHWTZRJSE-UHFFFAOYSA-N
    • Inchi: 1S/C10H12Cl2S/c1-10(2,13-7-11)8-3-5-9(12)6-4-8/h3-6H,7H2,1-2H3
    • InChI Key: AVJKJQHWTZRJSE-UHFFFAOYSA-N
    • SMILES: ClCSC(C)(C)C1C=CC(=CC=1)Cl

Computed Properties

  • Exact Mass: 234.00386
  • Monoisotopic Mass: 234.0036769g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
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